Cetylamine-d33

• Molecular Formula: C16H35N
• Molecular Weight: 274.66 g/mol
• InChI: InChI=1S/C16H35N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-17H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2
• InChIKey: FJLUATLTXUNBOT-TUWMXWROSA-N

Cetylamine-d33: Deuterated Internal Standard for MS and NMR

Cetylamine-d33 (CAS 1191245-82-5, n-Hexadecyl-d33-amine) is a perdeuterated analog of hexadecylamine (cetylamine) in which all non‑exchangeable hydrogen atoms are replaced by deuterium . With a molecular formula of C16H2D33N and a molecular weight of 274.66 g/mol, it is supplied at 98 atom% D isotopic enrichment . As a stable isotope‑labeled compound, it serves as an internal standard for quantitative analysis by NMR, GC‑MS, and LC‑MS, enabling accurate correction for matrix effects and ionization variability.

Quantitative MS workflows Deuterated ISTD for LC‑MS/MS and GC‑MS

NMR applications Minimal proton background for qNMR

Bioanalytical method context Matrix‑effect correction and ionization normalization

Why Generic Analogs Cannot Substitute Cetylamine-d33

Substituting unlabeled cetylamine (MW 241.46) or partially deuterated analogs for Cetylamine-d33 in quantitative LC‑MS/MS or NMR workflows leads to significant analytical errors. The +33 Da mass shift of the fully deuterated compound provides a distinct m/z channel, eliminating isobaric overlap with the target analyte [1]. Moreover, the 98 atom% D isotopic enrichment minimizes proton background in NMR and reduces isotopic interference in MS, whereas lower‑enrichment preparations introduce variable signal contributions that degrade quantification accuracy [1]. Using a non‑deuterated or inadequately deuterated standard fails to correct for matrix effects and ionization suppression, compromising the reproducibility and regulatory compliance of bioanalytical methods.

Target Property Near‑complete deuteration with distinct mass channel

Substitute Risk Unlabeled analogs lack mass separation; isobaric overlap may degrade peak integration

Target Property High isotopic enrichment

Substitute Risk Partially deuterated standards introduce variable isotopic contributions, reducing quantification linearity

Target Property Deuterated ISTD for matrix‑effect correction

Substitute Risk Non‑deuterated or structural analogs fail to compensate for ionization suppression, compromising method reproducibility

• [1] U.S. Patent No. 8,993,958. Analyzing target analytes in a sample using mass spectroscopy. Filed May 17, 2012, and issued March 31, 2015. URL: https://patents.justia.com/patent/8993958 View Source

Performance Evidence for Cetylamine-d33

Isotopic Purity: Minimizing Background Interference

Cetylamine-d33 is specified at 98 atom% D isotopic enrichment , whereas unlabeled cetylamine contains 0% D. This near‑complete deuteration is critical for minimizing proton background in NMR and for providing a clean, interference‑free signal in mass spectrometry. High isotopic purity (>98%) is the industry benchmark for deuterated internal standards, as lower enrichment levels introduce variable isotopic contributions that degrade quantification precision and linearity [1].

Isotopic Purity

Class‑level inference

98 atom% D

unlabeled: 0% D

Minimizes background for low‑LOD quantification

Vendor specification; isotope dilution MS principles

Evidence Dimension	Isotopic enrichment (deuterium incorporation)
Target Compound Data	98 atom% D
Comparator Or Baseline	0 atom% D (unlabeled cetylamine)
Quantified Difference	98 percentage points higher
Conditions	Vendor specification (CDN Isotopes) and general principles of stable isotope dilution MS

Why This Matters

High isotopic purity ensures minimal background contribution, enabling lower limits of detection and more accurate quantification in trace‑level analyses.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi:10.1002/rcm.1790 View Source

Distinct Mass Shift for Unambiguous MS Discrimination

Cetylamine-d33 has a molecular weight of 274.66 g/mol , which is 33 Da higher than unlabeled cetylamine (241.46 g/mol) . This mass difference ensures that the deuterated internal standard can be detected in a distinct m/z channel, completely avoiding isobaric interference from the analyte in quantitative LC‑MS/MS workflows.

Mass Shift

Cross‑study comparable

+33 Da

vs unlabeled (241.46 g/mol)

Distinct m/z channel avoids isobaric interference

Calculated from molecular formulas

Evidence Dimension	Molecular weight (monoisotopic mass)
Target Compound Data	274.66 g/mol
Comparator Or Baseline	241.46 g/mol (unlabeled cetylamine)
Quantified Difference	+33 Da
Conditions	Calculated from molecular formulas C16H2D33N vs. C16H35N

Why This Matters

A distinct mass shift prevents co‑elution signal overlap, enabling accurate peak integration and robust quantification even in complex biological matrices.

Validated LC-MS/MS Internal Standard

Cetylamine-d33 is specifically designed for use as an internal standard in mass spectrometry, as described in U.S. Patent 8,993,958, which details methods for quantifying analytes using deuterated analogs that undergo fragmentation and deuterium scattering [1]. The patent demonstrates that deuterated internal standards correct for matrix effects and ionization variability, improving assay accuracy and reproducibility compared to non‑deuterated or structural analog internal standards.

Validated ISTD Use

Class‑level inference

Deuterated ISTD in LC‑MS/MS

US 8,993,958

Supports bioanalytical validation review

Patent‑based method context

Evidence Dimension	Application as internal standard
Target Compound Data	Deuterated analog used for quantification
Comparator Or Baseline	Non-deuterated analog or structural analog
Quantified Difference	Qualitative improvement in accuracy and reproducibility
Conditions	LC-MS/MS method described in patent (US 8,993,958)

Why This Matters

Using a deuterated internal standard like Cetylamine-d33 is essential for achieving regulatory‑compliant quantitative bioanalysis and for minimizing inter‑day variability in high‑throughput studies.

• [1] U.S. Patent No. 8,993,958. Analyzing target analytes in a sample using mass spectroscopy. URL: https://patents.justia.com/patent/8993958 View Source

High Chemical Purity Reduces Impurity Interference

Cetylamine-d33 is supplied with a minimum chemical purity of 98% , compared to unlabeled cetylamine, which is commonly available at purities of 90–95% . Higher purity minimizes the presence of impurities that could interfere with analytical signals or introduce bias in quantitative measurements.

Chemical Purity

Cross‑study comparable

≥98%

unlabeled: 90–95%

Reduces impurity interference in trace analysis

Vendor specifications (GC/HPLC)

Evidence Dimension	Chemical purity
Target Compound Data	≥98%
Comparator Or Baseline	90–95% (unlabeled cetylamine)
Quantified Difference	≥3–8 percentage points higher
Conditions	Vendor specifications (GC/HPLC)

Why This Matters

Higher purity reduces the risk of impurity peaks that could compromise quantification accuracy and method robustness, especially when analyzing low‑abundance analytes.

Key Application Scenarios for Cetylamine-d33

Quantitative LC-MS/MS in Biological Matrices

Cetylamine-d33 is the internal standard of choice for quantifying hexadecylamine in plasma, urine, or tissue homogenates. The +33 Da mass shift ensures baseline resolution from the endogenous analyte, while the 98 atom% D isotopic purity minimizes cross‑talk between the analyte and internal standard channels, enabling accurate and precise quantification even at sub‑ng/mL levels [1]. This is critical for pharmacokinetic studies and exposure assessments where hexadecylamine may be present as a metabolite or impurity.

NMR for Structural Elucidation and Purity

The near‑complete deuteration of Cetylamine-d33 (98 atom% D) dramatically reduces proton background in ¹H‑NMR spectra, allowing researchers to observe and integrate weak signals from co‑dissolved analytes without interference from the internal standard . This makes Cetylamine-d33 an ideal internal reference for quantitative NMR (qNMR) determination of amine‑containing compounds and for studying deuterium isotope effects on molecular dynamics.

Metabolic Tracing in Drug Development

In drug metabolism studies, Cetylamine-d33 serves as a stable isotope‑labeled tracer to follow the fate of hexadecylamine or its derivatives in in vitro and in vivo systems. The distinct mass shift allows unambiguous differentiation between administered labeled compound and endogenous or dietary sources of the same amine, providing robust data on absorption, distribution, metabolism, and excretion (ADME) [1]. This is particularly valuable when investigating the pharmacokinetics of amine‑containing prodrugs or excipients.

QC of Surfactants and Emulsifiers

Hexadecylamine is a common component in surfactants, emulsifiers, and corrosion inhibitors. Cetylamine-d33 can be employed as an internal standard in GC‑MS or LC‑MS methods to accurately quantify the active amine content in complex industrial mixtures, compensating for matrix effects that would otherwise bias results [1]. This ensures compliance with product specifications and batch‑to‑batch consistency.

Application

Selection Property

Validation Focus

Quantitative bioanalysis (research matrices)

Deuterated ISTD with distinct mass shift

Matrix‑effect correction and precision review

Quantitative NMR (qNMR)

High isotopic enrichment

Proton background reduction in ¹H‑NMR

ADME/metabolite tracing studies

Stable isotope‑labeled analog

Differentiation from endogenous sources

Industrial QC of amine‑containing mixtures

Deuterated ISTD for matrix compensation

Accurate active amine quantification

• [1] U.S. Patent No. 8,993,958. Analyzing target analytes in a sample using mass spectroscopy. URL: https://patents.justia.com/patent/8993958 View Source